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Compound of Interest

Compound Name: Mecoprop-P

Cat. No.: B095672

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the environmental impact of two widely
used phenoxy herbicides, Mecoprop-P and MCPA. The information presented is supported by
experimental data to facilitate informed research and development decisions.

Physicochemical Properties

The physicochemical properties of a herbicide are fundamental to understanding its behavior
and fate in the environment. Mecoprop-P is the herbicidally active (R)-(+)-enantiomer of
mecoprop.[1] MCPA and Mecoprop-P share a similar chemical structure, which is reflected in
their comparable physicochemical characteristics. Both are weak acids and are often
formulated as salts to improve their solubility in water.
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Property

Mecoprop-P

MCPA

References

(2R)-2-(4-chloro-2-

(4-chloro-2-

Chemical Structure methylphenoxy)propa methylphenoxy)acetic  [2]
noic acid acid

Molecular Formula C10H11CIOs3 CoHoClIOs [2]

Molecular Weight 214.64 g/mol 200.62 g/mol [2]
Colorless to brown

Appearance crystalline Colorless crystals [2]

powder/solid

Water Solubility

900 mg/L at 20 °C

825 mg/L at 25 °C

[2]

Melting Point

94-95 °C

118-119 °C

[2]

Vapor Pressure

0.0 £ 0.8 mmHg at
25°C

0.2 mPaat 20 °C

pKa

3.7

3.14

Ecotoxicity Profile

The ecotoxicity profile of a pesticide is critical for assessing its potential risk to non-target

organisms. The following tables summarize the acute toxicity of Mecoprop-P and MCPA to

various environmental receptors.

\vian Toxici

Species Endpoint Mecoprop-P MCPA References
Bobwhite Quail Acute Oral LDso 700 mg/kg 377 mg/kg [3]
Acute Dietary
Mallard Duck >5,620 ppm - [3]
LCso
Japanese Quail Acute Oral LDso 740 mg/kg - [3]
Aquatic Toxicity
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. Endpoint
Species . Mecoprop-P MCPA References
(Duration)
Rainbow Trout LCso (96 h) 124 mg/L 117 - 232 mg/L [3]
Bluegill Sunfish LCso (96 h) >100 mg/L - [3]

Daphnia magna ECso (48 h) - -

Algae ECso (72-96 h) - -

Data for Daphnia magna and algae were not readily available in a directly comparable format in

the initial search results.

Toxicity to Terrestrial Invertebrates

Species Endpoint Mecoprop-P MCPA References
Honeybee (Apis Acute Contact )
) Not toxic >100 u g/bee [3]
mellifera) LDso
Honeybee (Apis )
Acute Oral LDso Not toxic 104 p g/bee

mellifera)

Environmental Fate

The environmental fate of a herbicide determines its persistence, mobility, and potential for
contaminating soil and water resources.
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Parameter Mecoprop-P MCPA References

Soil Organic Carbon-
Water Partitioning 8-13L/kg 20 - 100 L/kg [4]
Coefficient (Koc)

5 - 6 days (slightly
Soil Half-life (DTso) 3-8 days acidic to slightly [4]
alkaline soils)

Bioaccumulation

Low potential Low potential [3]
Factor (BCF)

Experimental Protocols

The determination of the environmental impact of herbicides such as Mecoprop-P and MCPA
follows standardized experimental protocols, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure data quality and
comparability across different studies and regulatory bodies.[5][6][7]

Physicochemical Properties

o Water Solubility (OECD Guideline 105): The flask-shaking method is commonly employed. A
surplus of the test substance is agitated in water at a constant temperature until equilibrium
is reached. The concentration of the substance in the aqueous phase is then determined
analytically.

o Vapor Pressure (OECD Guideline 104): The vapor pressure is typically determined using the
gas saturation method. A stream of inert gas is passed over the substance at a known rate,
and the amount of substance transported by the gas is measured.

¢ n-Octanol/Water Partition Coefficient (Kow) (OECD Guideline 107): The shake-flask method
is used to determine the lipophilicity of a substance. The compound is dissolved in a mixture
of n-octanol and water, and after equilibration, the concentration in each phase is measured.

Ecotoxicity
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Avian Acute Oral Toxicity (OECD Guideline 223): The test substance is administered orally to
birds (e.g., Bobwhite quail) in a single dose. The animals are observed for mortality and
clinical signs of toxicity for at least 14 days. The LDso is then calculated.

Acute Toxicity to Fish (OECD Guideline 203): Fish (e.g., Rainbow trout) are exposed to a
range of concentrations of the test substance in water for 96 hours. Mortality is recorded,
and the LCso is determined.[8]

Acute Immobilisation Test for Daphnia sp. (OECD Guideline 202): Daphnids are exposed to
the test substance in water for 48 hours. The concentration that causes immobilization in
50% of the daphnids (ECso) is determined.

Toxicity to Honeybees (Acute Oral and Contact LDso): For oral toxicity, bees are fed a
sucrose solution containing the test substance. For contact toxicity, the substance is applied
directly to the bees. Mortality is assessed over a defined period to determine the LDso.[9]

Environmental Fate

Soil Adsorption/Desorption (OECD Guideline 106): The batch equilibrium method is used. A
known mass of soil is equilibrated with a solution of the test substance. The concentration of
the substance remaining in the solution is measured to determine the amount adsorbed to
the soil, from which the Koc value is calculated.[10]

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): The test substance is
applied to soil samples, which are then incubated under controlled aerobic or anaerobic
conditions. At various time points, the concentration of the parent compound and its
transformation products are measured to determine the rate of degradation (DTso).[8][11][12]

Visualizations
Mechanism of Action: Auxin Signhaling Pathway

Both Mecoprop-P and MCPA are synthetic auxins.[13] They mimic the natural plant hormone

indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately death in susceptible

broadleaf plants.[14][15] The following diagram illustrates the general auxin signaling pathway

that these herbicides exploit.
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Caption: Simplified auxin signaling pathway disrupted by Mecoprop-P and MCPA.

Experimental Workflow for Environmental Impact
Assessment

The assessment of a herbicide's environmental impact follows a structured workflow,
incorporating various OECD guidelines to ensure comprehensive and standardized data

collection.
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Caption: General workflow for assessing the environmental impact of a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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